1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-((4-(pyridin-2-yl)piperazin-1-yl)(p-tolyl)methyl)pyridin-2(1H)-one

• IUPAC Name: 1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-[(4-methylphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methyl]pyridin-2-one
• InChI: InChI=1S/C28H30N4O3/c1-20-8-10-22(11-9-20)27(31-15-13-30(14-16-31)25-7-3-4-12-29-25)26-24(33)18-21(2)32(28(26)34)19-23-6-5-17-35-23/h3-12,17-18,27,33H,13-16,19H2,1-2H3
• InChI Key: ACDSTCSZRMCSOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(C=C(N(C2=O)CC3=CC=CO3)C)O)N4CCN(CC4)C5=CC=CC=N5
• Molecular Formula: C28H30N4O3
• Molecular Weight: 470.6 g/mol

Description

1-(furan-2-ylmethyl)-4-hydroxy-6-methyl-3-((4-(pyridin-2-yl)piperazin-1-yl)(p-tolyl)methyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C28H30N4O3 and its molecular weight is 470.573. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Chemical Synthesis and Evaluation : One study discusses the design, synthesis, and pharmacological evaluation of novel derivatives with furan and pyridine components. These compounds have shown potential in antidepressant and antianxiety activities, highlighting the versatility of furan derivatives in medicinal chemistry (Kumar et al., 2017).

Pharmacological Applications

Antipsychotic Potential : Another research focuses on butyrophenones with furan rings, exhibiting affinity for dopamine and serotonin receptors, suggesting their potential as antipsychotic drugs. The study's findings contribute to the understanding of furan derivatives in developing new therapeutic agents (Raviña et al., 2000).

Antimicrobial Activities : Research on furan-containing organic ligands and their metal complexes shows promising antimicrobial properties. This study underscores the significance of furan derivatives in synthesizing compounds with potential applications in combating microbial infections (Patel, 2020).

Anticancer Activity : A study on piperazine-2,6-dione derivatives incorporating furan units reveals their potential for anticancer activity. This research highlights the importance of structural modification in furan derivatives to enhance their pharmacological properties (Kumar et al., 2013).

Other Applications

Material Science and Ligand Design : Investigations into furan ring-containing ligands for transition metals have demonstrated their utility in material science, showcasing the adaptability of furan derivatives in various scientific domains beyond pharmacology (Habernickel, 2001).